Cas no 1262000-41-8 (4-(2-Hydroxyphenyl)-2-methylphenol)

• Product Name: 4-(2-Hydroxyphenyl)-2-methylphenol
• CAS No: 1262000-41-8
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• MDL: MFCD18313087
• CID: 2768541
• Update Time: 2025-06-14

4-(2-Hydroxyphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-HYDROXYPHENYL)-2-METHYLPHENOL
• 3-Methyl-1,1'-biphenyl-2',4-diol
• 3'-Methyl[1,1'-biphenyl]-2,4'-diol
• 4-(2-Hydroxyphenyl)-2-methylphenol

• MDL： MFCD18313087
• Inchi： 1S/C13H12O2/c1-9-8-10(6-7-12(9)14)11-4-2-3-5-13(11)15/h2-8,14-15H,1H3
• InChI Key： UDZCHFRTJSPPTG-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 200.083729621 g/mol
• Monoisotopic Mass: 200.083729621 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.5
• Molecular Weight: 200.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2-Hydroxyphenyl)-2-methylphenol

Comprehensive Analysis of 4-(2-Hydroxyphenyl)-2-methylphenol (CAS No. 1262000-41-8): Properties, Applications, and Industry Trends

4-(2-Hydroxyphenyl)-2-methylphenol (CAS No. 1262000-41-8) is a specialized phenolic compound gaining attention in pharmaceutical, cosmetic, and material science industries. With the increasing demand for high-performance additives and bioactive intermediates, this chemical has emerged as a subject of research due to its unique molecular structure and functional versatility. Its dual hydroxyl groups and methyl substitution enable applications ranging from UV stabilizers to antioxidant agents.

Recent studies highlight the compound’s potential in skincare formulations, aligning with the global trend toward natural-derived actives. Consumers searching for "phenolic antioxidants in cosmetics" or "safe synthetic alternatives to parabens" will find 4-(2-Hydroxyphenyl)-2-methylphenol relevant. Its radical-scavenging properties make it a candidate for anti-aging products, addressing queries like "how to prevent oxidative stress in skin."

In material science, this compound’s thermal stability and polymer compatibility are frequently discussed. Industry searches for "phenolic modifiers for polymers" or "heat-resistant additives" correlate with its use in engineering plastics and epoxy resins. Researchers are exploring its role in sustainable packaging, responding to the "green chemistry" movement.

Synthesis and purification methods for CAS 1262000-41-8 are another hot topic. Laboratories optimizing "cost-effective phenol derivatives" or "high-yield organic synthesis" protocols often reference this compound. Its crystallization behavior and solubility profiles are critical for scaling production, a concern for manufacturers searching "batch consistency in specialty chemicals."

Regulatory compliance remains a priority. While not classified as hazardous, queries like "phenolic compound safety guidelines" or "ECHA compliance for hydroxylated aromatics" reflect user interest. The compound’s low ecotoxicity and biodegradability potential support its adoption in eco-friendly formulations.

Future prospects include drug delivery systems, where its chelating ability could enhance metal-ion therapeutics. As AI-driven drug discovery rises, searches for "phenol-based pharmacophores" or "multifunctional scaffolds" underscore its relevance. Patent analyses reveal growing IP activity around CAS 1262000-41-8, particularly in nanotechnology hybrids.

In conclusion, 4-(2-Hydroxyphenyl)-2-methylphenol bridges gaps between traditional chemistry and innovative applications. Its alignment with trends like sustainable manufacturing, personalized medicine, and advanced materials ensures continued exploration. For professionals seeking "cutting-edge phenolic compounds" or "CAS 1262000-41-8 suppliers," this molecule offers a compelling case study.